Cas no 889947-83-5 (ethyl 1-(2-aminophenyl)piperidine-4-carboxylate)

• Product Name: ethyl 1-(2-aminophenyl)piperidine-4-carboxylate
• CAS No: 889947-83-5
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 714340
• PubChem ID: 34178167
• Update Time: 2025-05-20

ethyl 1-(2-aminophenyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxylicacid, 1-(2-aminophenyl)-, ethyl ester
• 1-(2-amino-phenyl)-piperidine-4-carboxylic acid ethyl ester
• 1‐(2‐AMINO‐PHENYL)‐PIPERIDINE‐4‐CARBOXYLIC ACID ETHYL ESTER
• KS-5488
• Ethyl 1-(2-aminophenyl)-4-piperidinecarboxylate
• MFCD06657327
• SCHEMBL2080093
• CS-0363345
• DTXSID40653014
• Ethyl 1-(2-aminophenyl)piperidine-4-carboxylate
• F1911-3682
• Ethyl1-(2-aminophenyl)piperidine-4-carboxylate
• 889947-83-5
• AKOS022421542
• ethyl 1-(2-aminophenyl)piperidine-4-carboxylate

• MDL： MFCD06657327
• Inchi： 1S/C14H20N2O2/c1-2-18-14(17)11-7-9-16(10-8-11)13-6-4-3-5-12(13)15/h3-6,11H,2,7-10,15H2,1H3
• InChI Key： JGVAQBPBZSYFRN-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCN(C2C=CC=CC=2N)CC1)=O

Computed Properties

• Exact Mass: 248.152
• Monoisotopic Mass: 248.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1

Additional information on ethyl 1-(2-aminophenyl)piperidine-4-carboxylate

Ethyl 1-(2-Aminophenyl)Piperidine-4-Carboxylate: A Comprehensive Overview

Ethyl 1-(2-Aminophenyl)Piperidine-4-Carboxylate, with the CAS number 889947-83-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug design and development. The structure of ethyl 1-(2-Aminophenyl)Piperidine-4-Carboxylate is characterized by a piperidine ring substituted with an ethyl carboxylate group at the 4-position and an amino phenyl group at the 1-position. These substituents contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry due to their ability to modulate various biological targets, including enzymes, receptors, and ion channels. Ethyl 1-(2-Aminophenyl)Piperidine-4-Carboxylate has been investigated for its potential as a lead compound in the development of new therapeutic agents. Researchers have explored its ability to inhibit certain enzymes, such as kinases and proteases, which are implicated in diseases like cancer and neurodegenerative disorders.

The synthesis of ethyl 1-(2-Aminophenyl)Piperidine-4-Carboxylate involves a multi-step process that typically includes nucleophilic substitution, coupling reactions, and functional group transformations. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, has improved the efficiency and scalability of its production. These methods not only enhance the yield but also reduce the environmental impact of the synthesis process.

One of the most promising applications of ethyl 1-(2-Aminophenyl)Piperidine-4-Carboxylate lies in its potential as a building block for more complex molecules. By modifying its substituents or incorporating additional functional groups, chemists can create derivatives with enhanced bioavailability or selectivity for specific targets. For instance, recent research has focused on modifying the amino phenyl group to improve its binding affinity to certain receptors.

In addition to its pharmacological applications, ethyl 1-(2-Aminophenyl)Piperidine-4-Carboxylate has also been studied for its role in materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in catalysis, gas storage, and sensing technologies.

The biological activity of ethyl 1-(2-Aminophenyl)Piperidine-4-Carboxylate has been extensively studied using in vitro and in vivo models. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammation and oxidative stress, suggesting its potential as an anti-inflammatory agent. Furthermore, its ability to cross the blood-brain barrier makes it a candidate for treating central nervous system disorders.

Despite its promising properties, the development of ethyl 1-(2-Aminophenyl)Piperidine-4-Carbox